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Compound of Interest

Compound Name: Methiocarb sulfoxide

Cat. No.: B044691 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Methiocarb sulfoxide, a metabolite of the

carbamate pesticide Methiocarb. Adherence to these procedures is critical for protecting both

laboratory personnel and the environment.

Methiocarb sulfoxide is classified as a highly toxic substance, particularly if swallowed, and

poses a significant threat to aquatic ecosystems.[1][2] Therefore, its disposal must be managed

with the utmost care and in accordance with all relevant regulations.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to be aware of the immediate safety

hazards associated with Methiocarb sulfoxide.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

Hand Protection: Use chemically resistant gloves.

Respiratory Protection: A NIOSH (US) or CEN (EU) approved respirator with appropriate

cartridges (type P2) is necessary, especially where dust formation is possible.[1][3]

Body Protection: Wear protective clothing to prevent skin contact.
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In Case of Exposure:

Ingestion: If swallowed, this substance can be fatal. Seek immediate medical attention.[1]

Skin Contact: May be harmful if absorbed through the skin and can cause irritation. Remove

contaminated clothing immediately and wash the affected area with soap and plenty of water.

[1]

Inhalation: May be harmful and cause respiratory tract irritation. Move the individual to fresh

air.[1]

Eye Contact: Can cause eye irritation. Rinse thoroughly with plenty of water.[1]

Quantitative Hazard Data
The following table summarizes key quantitative data related to the toxicity of Methiocarb and

its metabolite, Methiocarb sulfoxide.

Parameter Value Species Notes Citations

Acute Oral LD50

(Methiocarb

sulfoxide)

42 mg/kg Rat [1]

Acute Oral LD50

(Methiocarb)
60 - 100 mg/kg Rat [4]

Acute Dermal

LD50

(Methiocarb)

>2,000 mg/kg Rat [4]

CERCLA

Reportable

Quantity (RQ)

(Methiocarb)

10 lbs N/A [4][5]

Step-by-Step Disposal Protocol
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The recommended method for the disposal of Methiocarb sulfoxide is through incineration by

a licensed professional waste disposal service.[1] Do not attempt to dispose of this chemical

through standard laboratory drains or as regular solid waste.

Containment:

Keep the Methiocarb sulfoxide waste in its original, properly labeled container whenever

possible.

If transferring to a new container, ensure it is appropriate for hazardous waste and clearly

labeled with the chemical name and associated hazards.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

alkaline solutions.[1]

Engage a Licensed Disposal Company:

Contact a certified hazardous waste disposal company to handle the collection,

transportation, and final disposal of the Methiocarb sulfoxide.

Provide the company with the Safety Data Sheet (SDS) for Methiocarb sulfoxide to

ensure they are fully aware of the material's hazards.

Recommended Disposal Method:

The primary recommended method is incineration.[1] The material should be dissolved or

mixed with a combustible solvent and burned in a chemical incinerator equipped with an

afterburner and scrubber.[1] This ensures the complete destruction of the toxic compound.

Disposal of Contaminated Materials:

Any materials that have come into contact with Methiocarb sulfoxide, such as personal

protective equipment (PPE), empty containers, and cleaning materials, must be treated as

hazardous waste.

Contaminated packaging should be disposed of as unused product.[1]
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For spills, use an absorbent material like sand or earth to contain the spill, then carefully

collect the material into a sealed container for disposal.[6]

Regulatory Compliance:

Ensure that all disposal activities comply with local, state, and federal environmental

regulations.[4][7] For specific guidance, contact your state's environmental protection

agency or the regional office of the Environmental Protection Agency (EPA).[4]

Experimental Protocols
The provided search results do not contain specific experimental protocols for the laboratory-

scale degradation or disposal of Methiocarb sulfoxide. The standard and recommended

procedure is to engage a professional waste disposal service for incineration.[1] For carbamate

pesticides in general, hydrolysis in a strongly alkaline medium is a potential degradation

pathway, but specific, validated experimental procedures for Methiocarb sulfoxide are not

detailed in the safety and regulatory documents.[8]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Methiocarb sulfoxide.
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Caption: Workflow for the safe disposal of Methiocarb sulfoxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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